16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene
Overview
Description
16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene is a chemical compound with the molecular formula C20H20. It belongs to the class of cyclopenta[a]phenanthrenes, which are polycyclic aromatic hydrocarbons. These compounds are known for their structural complexity and potential biological activities.
Preparation Methods
The synthesis of 16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene typically involves multi-step organic reactions. One common synthetic route starts with the cyclization of appropriate precursors under specific conditions. For instance, the cyclization of 15,16-dihydro-11-methoxycyclopenta[a]phenanthren-17-one can yield various derivatives, including this compound . Industrial production methods may involve similar synthetic routes but optimized for large-scale production, ensuring higher yields and purity.
Chemical Reactions Analysis
16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene undergoes various chemical reactions, including:
Oxidation: This compound can be oxidized to form ketones or alcohols, depending on the reagents and conditions used.
Reduction: Reduction reactions can convert ketones or other functional groups into alcohols or hydrocarbons.
Substitution: Electrophilic or nucleophilic substitution reactions can introduce different functional groups into the molecule.
Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like lithium aluminum hydride, and various nucleophiles or electrophiles for substitution reactions. The major products formed depend on the specific reaction conditions and reagents used .
Scientific Research Applications
16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene has several scientific research applications:
Chemistry: It is used as a model compound to study the reactivity and properties of polycyclic aromatic hydrocarbons.
Biology: Research on this compound helps understand its potential biological activities, including its interactions with biological molecules.
Medicine: Studies investigate its potential therapeutic applications, such as anti-cancer properties, due to its structural similarity to certain bioactive molecules.
Mechanism of Action
The mechanism of action of 16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene involves its interaction with molecular targets in biological systems. It can bind to specific receptors or enzymes, modulating their activity. The pathways involved may include signal transduction pathways, leading to various biological effects. Detailed studies are required to elucidate the exact molecular targets and pathways .
Comparison with Similar Compounds
16,17-Dihydro-17-isopropyl-15H-cyclopenta(a)phenanthrene can be compared with other cyclopenta[a]phenanthrenes, such as:
17-Methyl-16,17-dihydro-15H-cyclopenta(a)phenanthrene: This compound has a similar structure but with a methyl group instead of an isopropyl group.
16,17-Dihydro-11-methoxy-15H-cyclopenta(a)phenanthrene: This compound has a methoxy group, which can significantly alter its chemical and biological properties.
Properties
CAS No. |
5830-64-8 |
|---|---|
Molecular Formula |
C20H20 |
Molecular Weight |
260.4 g/mol |
IUPAC Name |
17-propan-2-yl-16,17-dihydro-15H-cyclopenta[a]phenanthrene |
InChI |
InChI=1S/C20H20/c1-13(2)15-9-10-20-17(15)11-12-18-16-6-4-3-5-14(16)7-8-19(18)20/h3-8,11-13,15H,9-10H2,1-2H3 |
InChI Key |
DGPRNBJEXKIJQL-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C1CCC2=C1C=CC3=C2C=CC4=CC=CC=C43 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
